Cas no 2138019-42-6 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine
• CAS No: 2138019-42-6
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 6454602
• PubChem ID: 165474836
• Update Time: 2025-06-20

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-methoxypropane-1,3-diamine
• 2138019-42-6
• EN300-1130924

• Inchi： 1S/C10H19N5O/c1-16-9(4-11)7-13-10-2-3-14-15(10)8-5-12-6-8/h2-3,8-9,12-13H,4-7,11H2,1H3
• InChI Key： RAMUNSQKFAPCOP-UHFFFAOYSA-N
• SMILES： O(C)C(CN)CNC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.1Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine

Introduction to N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine (CAS No: 2138019-42-6)

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138019-42-6, represents a novel molecular structure with potential applications in the development of innovative therapeutic agents. The intricate arrangement of functional groups within its molecular framework, including the azetidin-3-yl and pyrazol-5-yl moieties, suggests a unique set of chemical properties that may be leveraged for pharmacological purposes.

The synthesis and characterization of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine involve sophisticated chemical methodologies that are critical for ensuring the purity and efficacy of the final product. Advanced techniques such as multi-step organic synthesis, chromatographic purification, and spectroscopic analysis are employed to achieve the desired chemical integrity. These processes are essential for meeting the stringent requirements of pharmaceutical research and development, where precision and reliability are paramount.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The presence of both azetidinone and pyrazole rings in N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-methoxypropane-1,3-diamine makes it a particularly intriguing candidate for further investigation. These heterocyclic systems have been extensively studied for their potential roles in modulating various biological pathways, including enzyme inhibition and receptor binding.

The structural features of this compound also make it a promising candidate for drug discovery efforts aimed at addressing unmet medical needs. The methoxy group at the 2-position of the propane diamine moiety introduces additional functional diversity, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates. Such modifications are often crucial in optimizing drug efficacy while minimizing side effects.

In the context of current pharmaceutical research, N1-1-(azetidin-3-y)]-1H-pyrazol-5-y] -2-methoxypropane-1,3-diamine aligns with emerging trends toward the development of targeted therapies. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity of this compound to various biological targets. This approach enables the identification of lead compounds that exhibit high selectivity and potency, thereby reducing the risk of off-target effects.

The potential applications of N1 - 80 19 - 42 - 6 extend beyond traditional therapeutic areas. Its unique structural motifs may also find utility in agrochemicals or materials science, where similar heterocyclic compounds have demonstrated interesting properties. For instance, derivatives of azetidine and pyrazole have been explored for their antimicrobial and antifungal activities, suggesting that this compound could contribute to advancements in these fields as well.

Ethical considerations are also an integral part of modern pharmaceutical research. The development of new compounds must be conducted with a strong emphasis on safety and sustainability. By employing green chemistry principles and optimizing synthetic routes for efficiency and environmental impact, researchers can ensure that their work aligns with broader societal goals. This approach not only enhances the scientific validity of research but also fosters public trust in pharmaceutical innovation.

The future prospects for N - 13 - 80 - 19 - 42 - 6 are promising, given its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and explore its interactions with key biological targets. Collaborative efforts between academic institutions and industry partners will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N - 13 - 80 - 19 - 42 - 6 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and beyond. Its innovative design and multifaceted functionality position it as a valuable asset in the ongoing quest to develop safer, more effective treatments for a wide range of diseases. As research continues to uncover new applications for this compound, its importance in modern science is sure to grow.